Cas no 52207-64-4 ((2E)-3-(1,3-thiazol-2-yl)carbamoylprop-2-enoic acid)

• Product Name: (2E)-3-(1,3-thiazol-2-yl)carbamoylprop-2-enoic acid
• CAS No: 52207-64-4
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• CID: 360183
• PubChem ID: 709857
• Update Time: 2025-04-19

(2E)-3-(1,3-thiazol-2-yl)carbamoylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-oxo-4-(2-thiazolylamino)-, (2E)-
• 4-oxo-4-(1,3-thiazol-2-ylamino)but-2-enoic acid
• (2E)-3-(1,3-thiazol-2-yl)carbamoylprop-2-enoic acid
• IDI1_017077
• 3-(Thiazol-2-ylcarbamoyl)-acrylic acid
• MLS000736879
• AKOS002682213
• SCHEMBL19974151
• (2e)-4-oxo-4-(1,3-thiazol-2-ylamino)-2-butenoic acid
• (E)-4-oxo-4-(thiazol-2-ylamino)but-2-enoic acid
• (E)-4-oxo-4-(thiazol-2-ylamino)but-2-enoicacid
• HMS2884J13
• CCG-48233
• 52207-64-4
• SR-01000637791-1
• HMS1447C14
• CHEMBL3211948
• SCHEMBL19974134
• (E)-4-oxo-4-(1,3-thiazol-2-ylamino)but-2-enoic acid
• FS-6554
• F0777-0656
• SMR000528361
• STL226820
• (2E)-4-oxo-4-(1,3-thiazol-2-ylamino)but-2-enoic acid
• 2-Butenoic acid, 4-oxo-4-(2-thiazolylamino)-, (Z)-

• MDL： MFCD00175933
• Inchi： 1S/C7H6N2O3S/c10-5(1-2-6(11)12)9-7-8-3-4-13-7/h1-4H,(H,11,12)(H,8,9,10)/b2-1+
• InChI Key： UUHHOCIQPDUBSP-OWOJBTEDSA-N
• SMILES： S1C=CN=C1NC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 198.00998
• Monoisotopic Mass: 198.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides